N-(3,5-dimethylphenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O3S/c1-16-7-6-8-20(14-16)30-26(32)25-24(21-9-4-5-10-22(21)33-25)29-27(30)34-15-23(31)28-19-12-17(2)11-18(3)13-19/h4-14H,15H2,1-3H3,(H,28,31)
• InChI Key: FPQCWVSIHNEYKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC(=C5)C)C
• Molecular Formula: C27H23N3O3S
• Molecular Weight: 469.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H23N3O3S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activities

The synthesis of novel selenium-containing sulfa drugs, including derivatives similar in structure to the compound of interest, has shown significant antibacterial activities. These compounds, through various substituent modifications, exhibited strong bactericidal effects against both gram-positive and gram-negative bacteria. Specifically, a selenolo derivative demonstrated a marked bactericidal effect, highlighting the potential of these compounds in developing new antibacterial agents (Abdel‐Hafez, 2010).

Crystal Structure Analysis

Crystallographic studies on compounds with similar structural motifs have provided insights into the molecular conformations and intermolecular interactions that could influence the biological activity of these compounds. For instance, the analysis of crystal structures of N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its derivatives has revealed folded conformations and inclination angles between the pyrimidine and benzene rings, which are crucial for understanding the structural basis of their activity (Subasri et al., 2017).

Antitumor Activities

Research on the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has uncovered compounds with potent anticancer activity against various human cancer cell lines. These findings underscore the therapeutic potential of structurally related compounds in cancer treatment (Hafez & El-Gazzar, 2017).

Dual Inhibitory Activities

Compounds based on the thieno[2,3-d]pyrimidine scaffold, including those with modifications at the 4-oxo position, have demonstrated dual inhibitory activities against thymidylate synthase and dihydrofolate reductase, highlighting their potential as dual-target antifolates for therapeutic applications (Gangjee et al., 2008).